Cas no 68534-33-8 (Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-)

• Product Name: Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
• CAS No: 68534-33-8
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 392965
• PubChem ID: 20495176
• Update Time: 2025-04-19

Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
• 5-chloro-2-(3-hydroxyphenoxy)benzonitrile
• AKGACDRSFNWHOY-UHFFFAOYSA-N
• DTXSID00608085
• 68534-33-8
• AKOS006090005
• 3-(2'-cyano-4'-chlorophenoxy)-phenol
• SCHEMBL11190089

• Inchi： 1S/C13H8ClNO2/c14-10-4-5-13(9(6-10)8-15)17-12-3-1-2-11(16)7-12/h1-7,16H
• InChI Key： AKGACDRSFNWHOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 245.0243562g/mol
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2Ų